Cas no 897620-69-8 (3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea)
3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea
- 1-[4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]-3-(4-chlorophenyl)urea
- F2096-0420
- AKOS024626981
- 1-(4-(2-(azepan-1-yl)-2-oxoethyl)thiazol-2-yl)-3-(4-chlorophenyl)urea
- 897620-69-8
- 3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea
-
- Inchi: 1S/C18H21ClN4O2S/c19-13-5-7-14(8-6-13)20-17(25)22-18-21-15(12-26-18)11-16(24)23-9-3-1-2-4-10-23/h5-8,12H,1-4,9-11H2,(H2,20,21,22,25)
- InChI Key: CLPZFARIUVCVEC-UHFFFAOYSA-N
- SMILES: N(C1=NC(CC(N2CCCCCC2)=O)=CS1)C(NC1=CC=C(Cl)C=C1)=O
Computed Properties
- Exact Mass: 392.1073748g/mol
- Monoisotopic Mass: 392.1073748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 103Ų
3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2096-0420-2μmol |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-5μmol |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-10μmol |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-20μmol |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-1mg |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-2mg |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-3mg |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-4mg |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-5mg |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2096-0420-10mg |
3-{4-[2-(azepan-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea |
897620-69-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea
Professional Introduction to Compound with CAS No. 897620-69-8 and Product Name: 3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea
The compound with CAS No. 897620-69-8 and the product name 3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring, a chlorophenyl group, and an azepane moiety, contribute to its unique chemical properties and biological activity.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The thiazole ring is a well-known pharmacophore that is present in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of this motif into the structure of the compound under discussion enhances its potential as a lead compound for further pharmacological investigation.
The azepan-1-yl group in the molecule introduces a cyclic amine structure, which can influence both the solubility and metabolic stability of the compound. This feature is particularly relevant in drug design, as it can modulate the pharmacokinetic profile of the molecule. Additionally, the urea moiety serves as a key functional group that can participate in hydrogen bonding interactions, both within the molecule and with biological targets.
One of the most intriguing aspects of this compound is its potential interaction with biological targets. The 4-chlorophenyl group is known to be a common substituent in drugs due to its ability to enhance binding affinity and selectivity. In this context, the compound may exhibit inhibitory activity against enzymes or receptors involved in various disease pathways. For instance, studies have shown that derivatives containing a similar chlorophenyl group can interact with proteins such as kinases and transcription factors, which are often implicated in cancer and inflammatory diseases.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated coupling reactions, has been instrumental in constructing the complex framework of the molecule. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.
In terms of biological evaluation, preliminary studies have suggested that this compound exhibits promising activity against certain disease models. Specifically, it has shown potential in inhibiting the growth of cancer cell lines by targeting specific signaling pathways. Additionally, its interaction with inflammatory pathways has been explored, indicating possible applications in treating chronic inflammatory conditions.
The development of novel therapeutic agents relies heavily on understanding the structure-activity relationships (SAR) of molecules. The presence of multiple functional groups in this compound provides a rich framework for SAR studies. By systematically modifying individual components, researchers can gain insights into how different parts of the molecule contribute to its overall biological activity. This information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.
Advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict how the molecule interacts with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting optimal modifications for enhancing activity.
The impact of this compound extends beyond basic research; it has implications for drug discovery pipelines across multiple therapeutic areas. For example, its structural features make it a valuable candidate for developing treatments against neurological disorders, where thiazole derivatives have shown promise. Furthermore, its potential as an anti-inflammatory agent aligns with ongoing efforts to find novel therapeutics for conditions such as rheumatoid arthritis and Crohn's disease.
As research progresses, additional derivatives of this compound are likely to be synthesized and evaluated for their biological activity. The combination of traditional synthetic methods with modern techniques like flow chemistry will enable faster screening and optimization processes. This iterative approach is essential for identifying lead compounds that can progress into clinical trials.
The regulatory landscape also plays a critical role in bringing such compounds from bench to market. Compliance with guidelines set forth by agencies like the FDA and EMA ensures that these molecules are safe and effective before they are made available to patients. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory bodies are necessary to streamline this process.
In conclusion, the compound with CAS No. 897620-69-8 and product name 3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that we will see more innovative treatments emerge from similar chemical scaffolds.
897620-69-8 (3-{4-2-(azepan-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)